Cas no 147373-09-9 (5-fluorobenzofuran-3-carboxylic acid)

• Product Name: 5-fluorobenzofuran-3-carboxylic acid
• CAS No: 147373-09-9
• MF: C₉H₅FO₃
• MW: 180.132606267929
• MDL: MFCD21234545
• CID: 4601546
• PubChem ID: 18184308
• Update Time: 2025-06-08

5-fluorobenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-1-BENZOFURAN-3-CARBOXYLIC ACID
• 5-fluorobenzofuran-3-carboxylic acid
• 5-Fluorobenzofuran-3-carboxylicacid
• AB76600
• Z2429425708
• SCHEMBL6614160
• AKOS014775953
• AT35315
• 147373-09-9
• SY205443
• EN300-255780
• CNGNGGBYKPBLCU-UHFFFAOYSA-N
• Z1262556214
• MFCD21234545
• KS-10447

• MDL： MFCD21234545
• Inchi： 1S/C9H5FO3/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4H,(H,11,12)
• InChI Key： CNGNGGBYKPBLCU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=CO2

Computed Properties

• Exact Mass: 180.02227218g/mol
• Monoisotopic Mass: 180.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-fluorobenzofuran-3-carboxylic acid

Comprehensive Overview of 5-Fluorobenzofuran-3-carboxylic Acid (CAS No. 147373-09-9): Properties, Applications, and Research Insights

5-Fluorobenzofuran-3-carboxylic acid (CAS No. 147373-09-9) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzofuran family, a class of heterocyclic structures known for their diverse biological activities and applications in drug discovery. The incorporation of a fluorine atom at the 5-position enhances its electronic properties, making it a valuable building block for designing bioactive molecules.

Recent studies highlight the growing demand for fluorinated organic compounds due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. As a pharmaceutical intermediate, 5-fluorobenzofuran-3-carboxylic acid is widely explored in the synthesis of potential kinase inhibitors, anti-inflammatory agents, and antiviral drugs. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in targeted drug discovery.

From a synthetic chemistry perspective, CAS 147373-09-9 serves as a versatile scaffold for structure-activity relationship (SAR) studies. Its carboxylic acid functionality allows for easy derivatization into esters, amides, or other conjugates, enabling the development of high-throughput screening libraries. This aligns with the current trend of fragment-based drug design, where small molecular fragments are optimized into lead compounds.

In material science, 5-fluorobenzofuran-3-carboxylic acid contributes to the development of organic electronic materials. Its conjugated system and fluorine substitution influence charge transport properties, making it relevant for OLEDs and photovoltaic devices. This application resonates with the global push toward sustainable energy solutions and green chemistry initiatives.

Analytical characterization of 147373-09-9 typically involves HPLC, NMR, and mass spectrometry to ensure purity, a critical factor for preclinical research. The compound’s stability under various pH conditions is frequently investigated, addressing common queries about its storage requirements and solubility profiles in DMSO or aqueous buffers.

With the rise of AI-assisted molecular modeling, computational studies on fluorobenzofuran derivatives have increased, focusing on their binding affinities to biological targets. This intersects with popular searches about in silico drug discovery and cheminformatics tools. Notably, 5-fluorobenzofuran-3-carboxylic acid has been featured in patent literature for cancer therapeutics, reflecting its commercial potential.

Environmental and regulatory aspects of fluorinated compounds are also debated. While 147373-09-9 is not classified as hazardous, its biodegradability and ecotoxicology are part of ongoing green chemistry discussions. Manufacturers emphasize responsible sourcing and waste minimization protocols to align with REACH and FDA guidelines.

In summary, 5-fluorobenzofuran-3-carboxylic acid (CAS No. 147373-09-9) exemplifies the convergence of medicinal chemistry, materials science, and computational biology. Its multifaceted applications—from drug development to renewable energy materials—make it a compound of enduring scientific and industrial relevance.